Cas no 89020-71-3 (Piperazine, 1,1'-(1,2-ethanediyl)bis[3,3,4,5,5-pentamethyl-)
89020-71-3 structure
Product Name:Piperazine, 1,1'-(1,2-ethanediyl)bis[3,3,4,5,5-pentamethyl-
CAS No:89020-71-3
MF:C20H42N4
MW:338.574285030365
CID:615732
PubChem ID:71321491
Update Time:2025-04-19
Piperazine, 1,1'-(1,2-ethanediyl)bis[3,3,4,5,5-pentamethyl- Chemical and Physical Properties
Names and Identifiers
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- 1,2,2,6,6-pentamethyl-4-[2-(3,3,4,5,5-pentamethylpiperazin-1-yl)ethyl]piperazine
- DTXSID70751299
- 1,1'-(Ethane-1,2-diyl)bis(3,3,4,5,5-pentamethylpiperazine)
- 89020-71-3
- Piperazine, 1,1'-(1,2-ethanediyl)bis[3,3,4,5,5-pentamethyl-
-
- Inchi: 1S/C20H42N4/c1-17(2)13-23(14-18(3,4)21(17)9)11-12-24-15-19(5,6)22(10)20(7,8)16-24/h11-16H2,1-10H3
- InChI Key: JQYCDDWVAHFFPT-UHFFFAOYSA-N
- SMILES: N1(CCN2CC(C)(C)N(C)C(C)(C)C2)CC(C)(C)N(C)C(C)(C)C1
Computed Properties
- Exact Mass: 338.34094736g/mol
- Monoisotopic Mass: 338.34094736g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 13Ų
Piperazine, 1,1'-(1,2-ethanediyl)bis[3,3,4,5,5-pentamethyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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